Cas no 152422-08-7 (1,2-Dichloro-4,5-difluorobenzene)

• Product Name: 1,2-Dichloro-4,5-difluorobenzene
• CAS No: 152422-08-7
• MF: C₆H₂Cl₂F₂
• MW: 182.982886791229
• CID: 4604070
• PubChem ID: 18947663
• Update Time: 2025-11-01

1,2-Dichloro-4,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dichloro-4,5-difluoro-
• 1,2-Dichloro-4,5-Difluorobenzene
• 1,2-Dichloro-4,5-difluorobenzene

• Inchi： 1S/C6H2Cl2F2/c7-3-1-5(9)6(10)2-4(3)8/h1-2H
• InChI Key： YXELWOSSWQYFEF-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(F)=C(F)C=C1Cl

Computed Properties

• Exact Mass: 181.9501618g/mol
• Monoisotopic Mass: 181.9501618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,2-Dichloro-4,5-difluorobenzene

Chemical Profile of 1,2-Dichloro-4,5-difluorobenzene (CAS No. 152422-08-7)

1,2-Dichloro-4,5-difluorobenzene, identified by its Chemical Abstracts Service number 152422-08-7, is a halogenated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of bichlorodifluorobenzene derivatives, characterized by the presence of two chlorine atoms and two fluorine atoms substituting positions 1,2 and 4,5 on the benzene ring, respectively. The unique substitution pattern imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural configuration of 1,2-Dichloro-4,5-difluorobenzene contributes to its reactivity in various chemical transformations. The electron-withdrawing nature of the chlorine and fluorine substituents enhances its participation in nucleophilic aromatic substitution (SNAr) reactions, where it serves as an effective electrophile. This reactivity has been exploited in the development of novel synthetic methodologies for constructing heterocyclic frameworks, which are prevalent in many biologically active compounds.

In recent years, researchers have been exploring the applications of 1,2-Dichloro-4,5-difluorobenzene in the synthesis of pharmaceutical intermediates. Its ability to undergo selective functionalization at specific positions on the aromatic ring allows for the introduction of diverse pharmacophores. For instance, studies have demonstrated its utility in generating substituted benzenes that serve as precursors for kinase inhibitors and other therapeutic agents targeting metabolic disorders. The incorporation of fluorine atoms is particularly noteworthy, as these elements are known to enhance metabolic stability and binding affinity in drug molecules.

The role of halogenated aromatic compounds like 1,2-Dichloro-4,5-difluorobenzene extends beyond pharmaceuticals into materials science. The presence of chlorine and fluorine substituents can influence the electronic properties of organic semiconductors and liquid crystals. Recent advancements in this area have shown that derivatives of this compound can be employed in the design of organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing effect of fluorine atoms helps to modulate charge transport properties, which is critical for optimizing device performance.

From a synthetic chemistry perspective, 1,2-Dichloro-4,5-difluorobenzene represents an interesting scaffold for exploring new reaction pathways. Transition-metal-catalyzed cross-coupling reactions are particularly relevant here. Palladium-catalyzed C-H activation and Suzuki-Miyaura couplings have been reported to proceed efficiently with this compound, enabling the construction of biaryl structures with high regioselectivity. Such methodologies are invaluable for accessing complex molecular architectures that would be challenging to synthesize using traditional bond-forming approaches.

The environmental impact and safety considerations associated with 1,2-Dichloro-4,5-difluorobenzene are also important aspects to address. While this compound does not exhibit acute toxicity at typical exposure levels, its persistence in aquatic environments raises concerns about long-term ecological effects. Therefore, researchers are increasingly focusing on green chemistry principles when employing this intermediate. Strategies such as catalytic recycling and solvent-free reactions aim to minimize waste generation and reduce hazardous byproducts.

In conclusion,1,2-Dichloro-4,5-difluorobenzene (CAS No. 152422-08-7) remains a versatile building block with broad applications across multiple scientific disciplines. Its unique structural features enable innovative synthetic strategies that contribute to advancements in drug discovery and materials engineering. As our understanding of molecular interactions continues to evolve,1,2-Dichloro-4,5-difluorobenzene will undoubtedly play a pivotal role in shaping future research directions within organic chemistry.